Cas no 1233520-92-7 (2-chloro-1-ethynyl-4-methylbenzene)

• Product Name: 2-chloro-1-ethynyl-4-methylbenzene
• CAS No: 1233520-92-7
• MF: C₉H₇Cl
• MW: 150.60488152504
• CID: 5167560
• PubChem ID: 50998798
• Update Time: 2025-08-05

2-chloro-1-ethynyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-ethynyl-4-methylbenzene
• 2-Chloro-4-methylphenylacetylene
• AT36273

• Inchi： 1S/C9H7Cl/c1-3-8-5-4-7(2)6-9(8)10/h1,4-6H,2H3
• InChI Key： UJQYQXVYEKPINY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#C)C=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-chloro-1-ethynyl-4-methylbenzene

Introduction to 2-Chloro-1-ethynyl-4-methylbenzene (CAS No. 1233520-92-7)

2-Chloro-1-ethynyl-4-methylbenzene (CAS No. 1233520-92-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its aromatic ring with a chlorine atom, an ethynyl group, and a methyl group, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 2-chloro-1-ethynyl-4-methylbenzene is C₉H₇Cl, and it has a molecular weight of approximately 146.60 g/mol. The compound is typically a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the field of pharmaceutical research, 2-chloro-1-ethynyl-4-methylbenzene has been explored as an intermediate in the synthesis of various bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2-chloro-1-ethynyl-4-methylbenzene-based compounds that demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Beyond pharmaceutical applications, 2-chloro-1-ethynyl-4-methylbenzene has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of novel polymers and materials with enhanced mechanical and thermal properties. Researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of conjugated polymers with high electron mobility, which have potential applications in organic electronics and photovoltaic devices.

In synthetic chemistry, 2-chloro-1-ethynyl-4-methylbenzene serves as a versatile starting material for a variety of reactions. Its reactivity can be tuned by modifying the substituents on the aromatic ring or by introducing additional functional groups. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to couple 2-chloro-1-ethynyl-4-methylbenzene with boronic acids to form biaryl compounds with diverse substitution patterns. These biaryl compounds are valuable intermediates in the synthesis of natural products and pharmaceuticals.

The environmental impact of 2-chloro-1-ethynyl-4-methylbenzene is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential environmental risks. Studies have shown that proper waste management and disposal practices can significantly reduce the environmental footprint associated with the use of this compound.

In conclusion, 2-chloro-1-ethynyl-4-methylbenzene (CAS No. 1233520-92-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and bioactive compounds. As research in these areas continues to advance, the importance of 2-chloro-1-ethynyl-4-methylbenzene is likely to grow, driving further innovation and discovery.